molecular formula C22H21N5O3 B2359712 (4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone CAS No. 1209408-97-8

(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone

Cat. No.: B2359712
CAS No.: 1209408-97-8
M. Wt: 403.442
InChI Key: JPWFPODJVMDSLP-UHFFFAOYSA-N
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Description

(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Evaluation

A study by Ravula et al. (2016) explored the microwave-assisted synthesis of novel pyrazoline derivatives with furan moieties, similar to the compound , and evaluated their anti-inflammatory and antibacterial activities. The study found that certain compounds exhibited significant anti-inflammatory and antibacterial properties, suggesting the potential of such structures in developing new therapeutic agents (Ravula et al., 2016).

Antimicrobial Activities of Azole Derivatives

Başoğlu et al. (2013) synthesized azole derivatives starting from furan-2-carbohydrazide and assessed their antimicrobial activities. The study revealed that some of these compounds displayed activity against various microorganisms, indicating the potential of furan-containing compounds in antimicrobial research (Başoğlu et al., 2013).

Synthesis and Bioactive Potential of Visnaginone Derivatives

Research by Hafez et al. (2001) focused on synthesizing derivatives from visnaginone, a compound with a furan ring, and evaluating their potential bioactivities. This study highlights the versatility of furan-containing compounds in synthesizing bioactive molecules, which could be relevant for the compound (Hafez et al., 2001).

Synthesis and Characterization of Furofused Coumarines

Patel (2018) investigated the synthesis of furofused coumarins and their antimicrobial activity, demonstrating the potential of furan-based compounds in developing antimicrobial agents (Patel, 2018).

Anticancer and Antiangiogenic Effects of Thioxothiazolidin-4-one Derivatives

A study by Chandrappa et al. (2010) synthesized thioxothiazolidin-4-one derivatives containing furan and evaluated their anticancer and antiangiogenic effects in a mouse tumor model. The results suggested that these compounds could inhibit tumor growth and angiogenesis, indicating potential applications in cancer research (Chandrappa et al., 2010).

Properties

IUPAC Name

[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(2-methyl-5-phenylpyrazol-3-yl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21N5O3/c1-26-18(14-17(25-26)15-6-3-2-4-7-15)22(28)27-11-9-16(10-12-27)20-23-24-21(30-20)19-8-5-13-29-19/h2-8,13-14,16H,9-12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPWFPODJVMDSLP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CCC(CC3)C4=NN=C(O4)C5=CC=CO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21N5O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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